3-Chloro-1,2-propanediol
3-Chloro-1,2-propanediol
(±)-3-Chloro-1,2-propanediol is a potent human carcinogen. It is formed as a product of acid hydrolysis of vegetable proteins during the process of cooking.
3-Chloro-1,2-propanediol undergoes enantioselective transformation to (R)-3-chloro-1,2-propanediol by the cell extract of Corynebacterium sp. strain N-1074. It is a contaminant found in food in free (diol) form as well as in an esterified (with fatty acids) form.
Glycerol alpha-monochlorohydrin appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Glycerol alpha-monochlorohydrin, also known as alpha-chlorohydrin or (RS)-3-chloro-1, 2-propanediol, belongs to the class of organic compounds known as chlorohydrins. These are alcohols substituted by a chlorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Glycerol alpha-monochlorohydrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glycerol alpha-monochlorohydrin is primarily located in the cytoplasm. Outside of the human body, glycerol alpha-monochlorohydrin can be found in herbs and spices. This makes glycerol alpha-monochlorohydrin a potential biomarker for the consumption of this food product.
3-chloropropane-1,2-diol is a chloropropane-1,2-diol that is propane-1,2-diol substituted by a chloro group at position 3.
3-Chloro-1,2-propanediol undergoes enantioselective transformation to (R)-3-chloro-1,2-propanediol by the cell extract of Corynebacterium sp. strain N-1074. It is a contaminant found in food in free (diol) form as well as in an esterified (with fatty acids) form.
Glycerol alpha-monochlorohydrin appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Glycerol alpha-monochlorohydrin, also known as alpha-chlorohydrin or (RS)-3-chloro-1, 2-propanediol, belongs to the class of organic compounds known as chlorohydrins. These are alcohols substituted by a chlorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Glycerol alpha-monochlorohydrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glycerol alpha-monochlorohydrin is primarily located in the cytoplasm. Outside of the human body, glycerol alpha-monochlorohydrin can be found in herbs and spices. This makes glycerol alpha-monochlorohydrin a potential biomarker for the consumption of this food product.
3-chloropropane-1,2-diol is a chloropropane-1,2-diol that is propane-1,2-diol substituted by a chloro group at position 3.
Brand Name:
Vulcanchem
CAS No.:
96-24-2
VCID:
VC21147449
InChI:
InChI=1S/C3H7ClO2/c4-1-3(6)2-5/h3,5-6H,1-2H2
SMILES:
C(C(CCl)O)O
Molecular Formula:
C3H7ClO2
HOCH2CHOHCH2Cl
C3H7ClO2
HOCH2CHOHCH2Cl
C3H7ClO2
Molecular Weight:
110.54 g/mol
3-Chloro-1,2-propanediol
CAS No.: 96-24-2
Cat. No.: VC21147449
Molecular Formula: C3H7ClO2
HOCH2CHOHCH2Cl
C3H7ClO2
Molecular Weight: 110.54 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)-3-Chloro-1,2-propanediol is a potent human carcinogen. It is formed as a product of acid hydrolysis of vegetable proteins during the process of cooking. 3-Chloro-1,2-propanediol undergoes enantioselective transformation to (R)-3-chloro-1,2-propanediol by the cell extract of Corynebacterium sp. strain N-1074. It is a contaminant found in food in free (diol) form as well as in an esterified (with fatty acids) form. Glycerol alpha-monochlorohydrin appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. Glycerol alpha-monochlorohydrin, also known as alpha-chlorohydrin or (RS)-3-chloro-1, 2-propanediol, belongs to the class of organic compounds known as chlorohydrins. These are alcohols substituted by a chlorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Glycerol alpha-monochlorohydrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glycerol alpha-monochlorohydrin is primarily located in the cytoplasm. Outside of the human body, glycerol alpha-monochlorohydrin can be found in herbs and spices. This makes glycerol alpha-monochlorohydrin a potential biomarker for the consumption of this food product. 3-chloropropane-1,2-diol is a chloropropane-1,2-diol that is propane-1,2-diol substituted by a chloro group at position 3. |
|---|---|
| CAS No. | 96-24-2 |
| Molecular Formula | C3H7ClO2 HOCH2CHOHCH2Cl C3H7ClO2 |
| Molecular Weight | 110.54 g/mol |
| IUPAC Name | 3-chloropropane-1,2-diol |
| Standard InChI | InChI=1S/C3H7ClO2/c4-1-3(6)2-5/h3,5-6H,1-2H2 |
| Standard InChI Key | SSZWWUDQMAHNAQ-UHFFFAOYSA-N |
| SMILES | C(C(CCl)O)O |
| Canonical SMILES | C(C(CCl)O)O |
| Boiling Point | 415 °F at 760 mm Hg (decomposes) (NTP, 1992) 213 °C (decomposes) at 1.9kPa: 114-120 °C |
| Colorform | Colorless or pale yellow liquid Heavy liquid |
| Flash Point | 138 °F (NTP, 1992) 113 °C c.c. |
| Melting Point | -40 °F (NTP, 1992) -40 °C |
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